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Introduction
Agrimol D is a natural product that has been identified as a constituent of Agrimonia pilosa

Ledeb., a plant with a history of use in traditional medicine.[1] While the characterization of

Agrimol D is established in chemical literature, public domain research into its specific

biological activities and mechanisms of action is notably limited. This guide provides a

comprehensive overview of the known physicochemical properties of Agrimol D. Due to the

scarcity of pharmacological data on Agrimol D, this document also presents an in-depth

analysis of the closely related and extensively studied compound, Agrimol B, which is isolated

from the same plant source. This information is intended to provide a valuable contextual

framework for researchers interested in this class of molecules, while clearly delineating the

current knowledge gaps surrounding Agrimol D.

Part 1: Core Profile of Agrimol D
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Agrimol D is a polyphenol with a complex chemical structure. Its fundamental properties have

been determined and are available across various chemical databases and suppliers.

Physicochemical Data
Property Value Source

Molecular Formula C₃₅H₄₂O₁₂ [2]

Molecular Weight 654.70 g/mol [2]

CAS Number 55576-64-2 [2]

IUPAC Name

1-[3-[(3-acetyl-2,6-dihydroxy-4-

methoxy-5-

methylphenyl)methyl]-5-[[2,6-

dihydroxy-4-methoxy-3-methyl-

5-(2-

methylpropanoyl)phenyl]methyl

]-2,4,6-trihydroxyphenyl]-2-

methylbutan-1-one

[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Natural Source and Isolation
Agrimol D is a constituent of the plant Agrimonia pilosa Ledeb.[1] Phytochemical investigations

of this plant have led to the isolation of numerous compounds, including flavonoids, triterpenes,

phenolic acids, and other agrimols.[1][5] The presence of a family of related complex

polyphenols within this single plant species underscores the importance of precise identification

and characterization in research endeavors.

Part 2: Agrimol B - A Biologically Active Analogue
While research on Agrimol D is sparse, its structural analog, Agrimol B (CAS: 55576-66-4,

Molecular Formula: C₃₇H₄₆O₁₂), has been the subject of numerous pharmacological studies.[6]

[7][8] Agrimol B has demonstrated significant biological activities, particularly in the realms of

oncology and metabolic regulation. The following sections detail the established mechanisms
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and experimental protocols associated with Agrimol B, which may serve as a foundation for

future investigations into Agrimol D.

Anti-Cancer Activity of Agrimol B
Agrimol B has been shown to impede the cell cycle progression of cancer cells, specifically by

inducing a G0 state arrest.[6][7] This effect has been observed in prostate and lung cancer cell

lines. The proposed mechanism involves the modulation of key regulatory proteins such as c-

MYC, SKP2, and p27.[6][7]

In colon carcinoma models, Agrimol B has been found to inhibit cancer progression by

disrupting mitochondrial function.[9] This is achieved through the inhibition of the PGC-

1α/NRF1/TFAM signaling pathway, which is crucial for mitochondrial biogenesis.[9]

This protocol outlines a standard MTT assay to determine the cytotoxic effects of Agrimol B on

a cancer cell line, such as HCT116 colon cancer cells.

Cell Culture: HCT116 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a

humidified atmosphere with 5% CO₂.

Seeding: Cells are seeded into 96-well plates at a density of 5x10³ cells per well and allowed

to adhere overnight.

Treatment: Prepare stock solutions of Agrimol B in DMSO. A series of dilutions of Agrimol B

are prepared in DMEM to achieve final concentrations ranging from approximately 36 nM to

1152 nM.[9] The medium in the wells is replaced with the medium containing the different

concentrations of Agrimol B. A vehicle control (DMSO) is also included.

Incubation: The plates are incubated for 24-72 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added

to each well, and the plates are incubated for another 4 hours at 37°C.

Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to

dissolve the formazan crystals.
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Absorbance Measurement: The absorbance is measured at 490 nm using a microplate

reader.

Data Analysis: Cell viability is expressed as a percentage of the control. The IC₅₀ value can

be calculated from the dose-response curve.

Metabolic Regulation by Agrimol B
Agrimol B has been identified as a potent activator of Sirtuin 1 (SIRT1), a key regulator of

cellular metabolism and longevity.[10] This activity underlies its anti-adipogenic effects. In 3T3-

L1 adipocytes, Agrimol B was shown to suppress adipogenesis by modulating the SIRT1-

PPARγ signaling pathway.[8] It reduces the expression of key adipogenic transcription factors

such as peroxisome proliferator-activated receptor γ (PPARγ) and C/EBPα, as well as

downstream targets like fatty acid synthase (FASN).[8]

The following diagram illustrates the proposed signaling pathway through which Agrimol B

inhibits adipogenesis.

Agrimol B SIRT1 Activation

PPARγ Expression

C/EBPα Expression

FASN Expression Adipogenesis

Proposed signaling pathway of Agrimol B in adipogenesis inhibition.

Click to download full resolution via product page

Caption: Proposed signaling pathway of Agrimol B in adipogenesis inhibition.

Part 3: Future Directions and Conclusion
The distinct molecular formula and weight of Agrimol D compared to Agrimol B necessitate

independent biological evaluation. The extensive research on Agrimol B provides a strong
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rationale for investigating whether Agrimol D possesses similar or novel pharmacological

activities. Researchers are encouraged to undertake studies to elucidate the biological profile

of Agrimol D, including its potential as a SIRT1 activator, an anti-cancer agent, or in other

therapeutic areas. The experimental protocols and pathways detailed for Agrimol B in this guide

can serve as a validated starting point for such investigations.

In conclusion, while Agrimol D is a well-characterized natural product, its biological functions

remain an open area for scientific discovery. The rich pharmacology of the closely related

compound, Agrimol B, suggests that Agrimol D and other constituents of Agrimonia pilosa are

promising candidates for further drug development research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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